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Personal protective equipment for handling
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Compound of Interest

Compound Name: Methyl 2-(bromomethyl)acrylate

Cat. No.: B1362865

Essential Safety and Handling Guide for Methyl 2-
(bromomethyl)acrylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Methyl 2-(bromomethyl)acrylate. Adherence to these guidelines is critical for ensuring
laboratory safety and minimizing risks.

Physicochemical and Hazard Data

A summary of key quantitative data for Methyl 2-(bromomethyl)acrylate is presented below.
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Property Value Citations
Boiling Point 35-37 °C at 1.3 mmHg [1112][3]
Density 1.489 g/mL at 25 °C [1][2][3]
Flash Point 78 °C (172.4 °F) - closed cup [11[2]

-20°C or 2-8°C (Consult
Storage Temperature ] ] [2][41[5]
supplier recommendations)

Skin Irritant (Category 2),

Serious Eye Damage

Category 1), Specific Target
Hazard Classifications ( J y-). P ) J [2]

Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural steps for the safe handling of Methyl 2-
(bromomethyl)acrylate from initial preparation to final disposal.

Preparation and Engineering Controls

o Ventilation: All handling of Methyl 2-(bromomethyl)acrylate must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[1][6]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[6]

o Material Storage: Store the compound in a cool, well-ventilated place, away from heat,
sparks, open flames, and hot surfaces.[6] The container should be kept tightly closed.[1]
Check the supplier's specific recommendations for storage temperature.[2][4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling this substance.
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o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[2][6][7][8]

e Hand Protection: Nitrile gloves are recommended.[9][10] Given that methacrylate monomers
can penetrate latex and vinyl gloves within minutes, double-gloving with nitrile gloves
provides enhanced protection.[9][10]

o Body Protection: A lab coat is required.[8] For procedures with a higher risk of splashing, a
chemical-resistant apron should also be worn.[8]

» Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH/MSHA-approved respirator with a suitable filter (e.g., type ABEK,
EN14387) is necessary.[2][6]

Handling and Experimental Procedures

e Avoid Inhalation: Do not breathe vapors or mists.[1][6]
e Avoid Contact: Prevent contact with skin and eyes.[5]

» Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1][6]
Contaminated work clothing should not be allowed out of the laboratory and must be washed
before reuse.[1]

Spill Management

o Evacuation: In case of a spill, evacuate non-essential personnel from the area.
» Control Ignition Sources: Remove all sources of ignition.[6][11]

o Containment: For small spills, absorb the material with an inert substance like vermiculite,
dry sand, or earth.[11] Place the absorbed material into a suitable, closed container for
disposal.[5]

o Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal Plan
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e Waste Collection: Dispose of Methyl 2-(bromomethyl)acrylate and any contaminated
materials in a designated, approved hazardous waste container for halogenated organic
compounds.[1][6][12]

o Disposal Method: The waste must be disposed of through a licensed hazardous waste
disposal facility.[1][6] Incineration is a common method for brominated waste, often with
systems to scrub and recover bromine from the flue gas.[13][14]

o Regulatory Compliance: All disposal activities must be in strict accordance with local, state,
and federal regulations.[1]

Emergency and First Aid Protocols

Immediate action is crucial in the event of exposure.
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Exposure Route

First Aid Procedure

Citations

Eye Contact

Immediately rinse with plenty
of water for at least 15
minutes, making sure to flush
under the eyelids.[1][6]
Remove contact lenses if
present and easy to do.[1]
Seek immediate medical

attention.[6]

[1](6]

Skin Contact

Take off all contaminated
clothing immediately.[6] Wash
the affected area with soap
and plenty of water.[1][6] If skin
irritation develops or persists,

seek medical attention.[1]

[1](6]

Inhalation

Move the individual to fresh air
and keep them in a position

comfortable for breathing.[1][6]
If breathing is difficult or stops,
provide artificial respiration.[6]

Seek immediate medical help.

[1](6]

[1](6]

Ingestion

Do NOT induce vomiting.[6]
Rinse the mouth with water.[1]
Never give anything by mouth
to an unconscious person.[1]
Call a physician or a Poison

Control Center immediately.[1]

[1](6]

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling Methyl 2-

(bromomethyl)acrylate.
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Select & Inspect PPE:
- Nitrile Gloves (Double)
- Safety Goggles & Face Shield
- Lab Coat / Apron
- Respirator (if needed)

:

Verify Engineering Controls:
- Fume Hood
- Eyewash & Safety Shower
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Caption: Workflow for Handling Methyl 2-(bromomethyl)acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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